Cas no 1425544-56-4 (2-(9H-Carbazol-9-yl)phenol)

• Product Name: 2-(9H-Carbazol-9-yl)phenol
• CAS No: 1425544-56-4
• MF: C₁₈H₁₃NO
• MW: 259.301924467087
• CID: 5141406
• PubChem ID: 89954867
• Update Time: 2026-03-03

2-(9H-Carbazol-9-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(9H-carbazol-9-yl)-
• 1425544-56-4
• SCHEMBL15455189
• F76780
• 2-(carbazol-9-yl)phenol
• 2-(9H-Carbazol-9-yl)phenol

• Inchi： 1S/C18H13NO/c20-18-12-6-5-11-17(18)19-15-9-3-1-7-13(15)14-8-2-4-10-16(14)19/h1-12,20H
• InChI Key： BNWYJOAUDHQFBK-UHFFFAOYSA-N
• SMILES： C1(O)=CC=CC=C1N1C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 259.099714038g/mol
• Monoisotopic Mass: 259.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-(9H-Carbazol-9-yl)phenol

Introduction to 2-(9H-Carbazol-9-yl)phenol (CAS No. 1425544-56-4)

2-(9H-Carbazol-9-yl)phenol, also known by its CAS number 1425544-56-4, is a significant compound in the field of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a carbazole moiety with a phenolic group. The combination of these functional groups imparts specific properties that make it valuable for various applications, particularly in the development of advanced materials and pharmaceuticals.

The molecular formula of 2-(9H-Carbazol-9-yl)phenol is C₁₈H₁₃NO, and its molecular weight is approximately 259.30 g/mol. The compound is a white to off-white solid at room temperature and is slightly soluble in water but highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various chemical reactions and formulations.

In recent years, 2-(9H-Carbazol-9-yl)phenol has gained significant attention due to its potential applications in the development of organic light-emitting diodes (OLEDs). The carbazole moiety is known for its excellent electron-donating properties, which enhance the efficiency and stability of OLED devices. Research has shown that compounds containing the carbazole group can significantly improve the performance of OLEDs by enhancing charge transport and reducing energy loss.

Beyond its use in OLEDs, 2-(9H-Carbazol-9-yl)phenol has also been explored for its potential in pharmaceutical applications. The phenolic group in the molecule can act as a hydrogen bond donor and acceptor, which is beneficial for interactions with biological targets. Studies have indicated that compounds with similar structures exhibit promising anti-inflammatory and antioxidant properties, making them potential candidates for drug development.

The synthesis of 2-(9H-Carbazol-9-yl)phenol typically involves a multi-step process that includes the formation of the carbazole core and subsequent functionalization to introduce the phenolic group. One common synthetic route involves the reaction of 9-bromocarbazole with phenylboronic acid under palladium-catalyzed conditions to form the desired product. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical and chemical properties of 2-(9H-Carbazol-9-yl)phenol have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and behavior of the compound, which are essential for understanding its performance in different applications.

In terms of safety, while 2-(9H-Carbazol-9-yl)phenol is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that it should be stored in a cool, dry place away from strong oxidizing agents. Additionally, appropriate personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks.

The future prospects for 2-(9H-Carbazol-9-yl)phenol are promising. Ongoing research continues to explore new applications and improvements in synthesis methods. For instance, recent studies have focused on developing more sustainable and cost-effective synthetic routes to produce this compound on a larger scale. Additionally, efforts are being made to enhance its performance in OLEDs by modifying its molecular structure or incorporating it into novel materials.

In conclusion, 2-(9H-Carbazol-9-yl)phenol (CAS No. 1425544-56-4) is a versatile compound with significant potential in both materials science and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for various applications, from advanced electronic devices to therapeutic agents. As research in this area continues to advance, it is likely that new opportunities will emerge, further expanding the utility of this fascinating compound.